2-Hydroxybutanoate
Overview
Description
2-hydroxybutyrate is a hydroxy fatty acid anion that is the conjugate base of 2-hydroxybutyric acid, obtained by deprotonation of the carboxy group. It has a role as a human metabolite. It derives from a butyrate. It is a conjugate base of a 2-hydroxybutyric acid.
Scientific Research Applications
1. Wine Chemistry and Sensory Characteristics
Ethyl 2-hydroxy-3-methylbutanoate, a compound related to 2-hydroxybutanoate, has been identified as a marker of lactic acid bacteria esterase activity in wines. Research by Gammacurta et al. (2018) found that this ester does not contribute significantly to the fruity aroma of red wine, as its concentrations in wines were considerably below the detection threshold (Gammacurta et al., 2018).
2. Analytical Chemistry in Alcoholic Beverages
Gracia-Moreno et al. (2015) developed a method for the quantitative determination of hydroxy acids, including 2-hydroxy-3-methylbutanoic acid, in wines and other alcoholic beverages. This study provides insights into the sensory effects of these acids in various beverages (Gracia-Moreno et al., 2015).
3. Biosynthesis in Pharmaceutical Applications
Liu et al. (2015) explored the upscale production of ethyl (S)-4-chloro-3-hydroxybutanoate, a chiral intermediate for synthesizing cholesterol-lowering drugs, demonstrating the feasibility of biocatalysis for large-scale pharmaceutical production (Liu et al., 2015).
4. Biocatalysis in Amino Acid Synthesis
The synthesis of 2-amino-4-hydroxybutanoic acid, using a systems biocatalysis approach involving aldolases and transaminases, was investigated by Hernández et al. (2017). This research is significant for the production of chiral amino acids for pharmaceutical and industrial applications (Hernández et al., 2017).
5. Biological Production of Malic Acid
Dai et al. (2018) reviewed the biological production of malic acid (2-hydroxybutanedioic acid), highlighting its use as a precursor in various industries and the advances in metabolic engineering for its production (Dai et al., 2018).
6. Biodegradable Material Research
Tsuji and Tawara (2015) studied the stereocomplex formation of poly(2-hydroxybutanoic acid)s, demonstrating their potential in creating novel biodegradable materials with a wide range of physical properties (Tsuji & Tawara, 2015).
properties
Product Name |
2-Hydroxybutanoate |
|---|---|
Molecular Formula |
C4H7O3- |
Molecular Weight |
103.1 g/mol |
IUPAC Name |
2-hydroxybutanoate |
InChI |
InChI=1S/C4H8O3/c1-2-3(5)4(6)7/h3,5H,2H2,1H3,(H,6,7)/p-1 |
InChI Key |
AFENDNXGAFYKQO-UHFFFAOYSA-M |
SMILES |
CCC(C(=O)[O-])O |
Canonical SMILES |
CCC(C(=O)[O-])O |
synonyms |
2-hydroxybutanoic acid 2-hydroxybutyric acid 2-hydroxybutyric acid, (+-)-isomer 2-hydroxybutyric acid, (R)-isomer 2-hydroxybutyric acid, monosodium salt 2-hydroxybutyric acid, monosodium salt, (+-)-isomer alpha-hydroxybutyrate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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